Cas no 659728-15-1 (Hexenone, methyl-)

• Product Name: Hexenone, methyl-
• CAS No: 659728-15-1
• MF: C₇H₁₂O
• MW: 112.169582366943
• CID: 397026
• PubChem ID: 54559114
• Update Time: 2025-04-19

Hexenone, methyl- Chemical and Physical Properties

Names and Identifiers

• Hexenone, methyl-
• hept-4-en-3-one
• DTXSID80712199
• methylhexenon
• 659728-15-1

• Inchi： 1S/C7H12O/c1-3-5-6-7(8)4-2/h5-6H,3-4H2,1-2H3
• InChI Key： ZPGYUDWZVQOWNY-UHFFFAOYSA-N
• SMILES： O=C(C=CCC)CC

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds